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Compound of Interest

Compound Name: Butorphan

Cat. No.: B10826112

For researchers, scientists, and drug development professionals, the safe handling of potent
compounds like butorphanol is paramount. Adherence to strict safety protocols is not just a
regulatory requirement but a cornerstone of a responsible and effective research environment.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans for butorphanol, ensuring the protection of both laboratory personnel and
the integrity of your work.

Butorphanol, a synthetic opioid analgesic, presents several health hazards. It is harmful if
swallowed, may cause damage to organs, and is suspected of damaging fertility or the unborn
child.[1][2][3] Therefore, a thorough understanding and implementation of appropriate personal
protective equipment (PPE) and handling procedures are critical.

Recommended Personal Protective Equipment
(PPE)

The selection of PPE is dependent on the specific tasks being performed and the associated
risk of exposure. The following table summarizes the recommended PPE for handling
butorphanol in various laboratory settings.
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. Recommended Personal Protective
Risk Level .
Equipment

) ) ) - Gloves: Single pair of nitrile gloves - Eye
Low Risk (e.g., handling sealed containers, ] o )
) ) ] Protection: Safety glasses with side shields -
visual inspection)
Lab Coat: Standard laboratory coat

- Gloves: Double pair of nitrile gloves - Eye

] o ] Protection: Chemical splash goggles -
Moderate Risk (e.g., weighing, preparing ) ) ] )
) ) Respiratory Protection: A fit-tested N95 or higher
solutions, non-aerosol generating procedures) ) _ ) i
respirator is recommended - Protective Clothing:

Disposable gown or coveralls with long sleeves

- Gloves: Double pair of nitrile gloves - Eye

Protection: Full-face shield over chemical splash
High Risk (e.qg., procedures with a high goggles - Respiratory Protection: A powered air-
likelihood of aerosolization, cleaning spills) purifying respirator (PAPR) with P100 filters is

recommended - Protective Clothing: Disposable,

liquid-resistant coveralls

Operational Plan for Handling Butorphanol

A systematic approach to handling butorphanol, from receipt to disposal, is crucial for
maintaining a safe laboratory environment.

[EEN

. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage in a
designated containment area.

Store butorphanol in a locked, secure location in accordance with all applicable regulations.

[2131[4]

Keep containers properly labeled.[2]

N

. Preparation and Handling:
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 All handling of butorphanol powder should be conducted within a certified chemical fume
hood or a powder containment hood to minimize inhalation exposure.

» Before handling, ensure all necessary PPE is donned correctly.

o Use dedicated equipment (e.g., spatulas, weighing paper) for handling the compound.
» Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

e Wash hands and skin thoroughly after handling.[2][3]

e Do not eat, drink, or smoke in areas where butorphanol is handled.[2][3]

3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water.
[2][3] Remove contaminated clothing and wash it before reuse.[2][3]

o Eye Contact: Rinse the opened eye for several minutes under running water.[1] Seek
medical attention if irritation develops and persists.[2][3]

 Inhalation: Move the individual to fresh air. Seek medical attention.[2][3][4]

 Ingestion: Immediately call a doctor.[1] Do NOT induce vomiting.[3]

Disposal Plan

Proper disposal of butorphanol and associated waste is critical to prevent environmental
contamination and potential diversion.

e Unused Product: Unused or expired butorphanol should be disposed of as hazardous waste
through a licensed chemical waste management company.[5] Dispose of contents and
container to an approved waste disposal plant.[2][3]

» Contaminated Materials: All disposable items that have come into contact with butorphanol,
including gloves, weighing paper, and pipette tips, must be collected in a designated, sealed
hazardous waste container.[5]
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e Regulations: The disposal of Schedule IV controlled substances must be consistent with
State and Federal Regulations.[6] Community drug "take-back" programs are a viable option
if available.[7] If no take-back program is available, the substance may be mixed with an
unpalatable substance like coffee grounds or kitty litter in a sealed container before being
placed in the trash.[8][9] Flushing is only recommended if the medication is on the FDA's
flush list and no other disposal options are available.[10][11]
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Caption: A logical workflow for the safe handling of butorphanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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